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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

Cat. No.: B3025676

An In-depth Technical Guide on 7-Hydroxyloxapine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxyloxapine-d8 is the deuterated analog of 7-hydroxyloxapine, an active metabolite of
the antipsychotic drug loxapine. The incorporation of deuterium isotopes (d8) makes it a
valuable internal standard for quantitative bioanalytical studies, particularly in pharmacokinetic
and metabolic research. Its increased molecular weight allows for clear differentiation from the
endogenous metabolite in mass spectrometry-based assays, ensuring accuracy and precision.
This guide provides a comprehensive overview of the molecular characteristics, metabolic
pathways, and analytical methodologies related to 7-Hydroxyloxapine-d8.

Data Presentation

The following table summarizes the key molecular information for 7-Hydroxyloxapine-d8 and its
non-deuterated counterpart.

Compound Molecular Formula Molecular Weight ( g/mol )
7-Hydroxyloxapine-d8 C18H10D8CIN302 351.86[1][2][3][4]
7-Hydroxyloxapine C18H18CIN302 343.81[5][6]

Metabolism of Loxapine to 7-Hydroxyloxapine
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Loxapine undergoes extensive metabolism in the liver, primarily through oxidation and
demethylation. The formation of 7-hydroxyloxapine is a key metabolic pathway.

Key Metabolic Steps:
e Hydroxylation: Loxapine is hydroxylated to form 7-hydroxyloxapine.

o Enzymatic Conversion: This conversion is primarily mediated by the cytochrome P450
enzymes CYP3A4 and CYP2D6.

Metabolic Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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